Cas no 920456-02-6 (6-ethyl 3-methyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

6-Ethyl 3-methyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate is a heterocyclic compound featuring a fused thienopyridine core functionalized with a benzothiazole amide group and dual carboxylate esters. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of the benzothiazole moiety may enhance binding affinity to biological targets, while the ester groups offer synthetic flexibility for further derivatization. Its rigid polycyclic framework could contribute to improved metabolic stability and selectivity in drug discovery applications. The compound's unique combination of aromatic and aliphatic substituents makes it a promising intermediate for exploring structure-activity relationships in pharmaceutical research.
6-ethyl 3-methyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate structure
920456-02-6 structure
Product Name:6-ethyl 3-methyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
CAS No:920456-02-6
MF:C20H19N3O5S2
MW:445.511962175369
CID:847738
Update Time:2025-06-07

6-ethyl 3-methyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 2-[(2-benzothiazolylcarbonyl)amino]-4,7-dihydro-, 6-ethyl 3-methyl ester
    • 6-ethyl 3-methyl 2-(benzo[d]thiazole-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
    • 6-O-Ethyl 3-O-methyl 2-(1,3-benzothiazole-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-
    • 6-ethyl 3-methyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
    • Inchi: 1S/C20H19N3O5S2/c1-3-28-20(26)23-9-8-11-14(10-23)30-17(15(11)19(25)27-2)22-16(24)18-21-12-6-4-5-7-13(12)29-18/h4-7H,3,8-10H2,1-2H3,(H,22,24)
    • InChI Key: SCCKXVSZEZKXQD-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OC)C2=C1CN(C(=O)OCC)CC2)NC(C1=NC2C=CC=CC=2S1)=O

Computed Properties

  • Exact Mass: 445.077
  • Monoisotopic Mass: 445.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 154

6-ethyl 3-methyl 2-(1,3-benzothiazole-2-amido)-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Pricemore >>

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